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Compound of Interest

Compound Name: 3-Oxobetulin acetate

Cat. No.: B2980553

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Oxobetulin acetate is a synthetic derivative of betulin, a naturally occurring pentacyclic
triterpenoid found in the bark of birch trees.[1][2] As an acetylated derivative of 3-Oxobetulin, it
exhibits enhanced solubility and bioavailability, making it a compound of significant interest in
pharmaceutical research and development.[1] This compound has demonstrated a range of
biological activities, including anticancer, anti-inflammatory, and antiviral properties, positioning
it as a valuable candidate for therapeutic applications.[1][3][4] These application notes provide
an overview of its properties, biological activities, and detailed protocols for its use in a
research setting.

Chemical and Physical Properties

Proper handling and storage are crucial for maintaining the integrity of 3-Oxobetulin acetate.
The compound is a white to off-white powder and should be stored at -20°C for long-term
stability.[3][4]
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Property Value Reference

28-0O-Acetyl-3-oxobetulin,
Synonyms ) [1]
Betulonic alcohol acetate

CAS Number 136587-07-0 [1]
Molecular Formula C32H5003 [1]
Molecular Weight 482.74 g/mol [5]
Appearance White to off-white powder [1]
Purity >95%

N DMF: 30 mg/mL, DMSO: 10
Solubility _ [4][6]
mg/mL, Ethanol: 25 mg/mL

Short-term (days to weeks) at
Storage 0-4°C; Long-term (months to [3]
years) at -20°C

Biological Activities and Potential Applications

3-Oxobetulin acetate has been evaluated for several biological activities, with promising
results in oncology and infectious diseases.

3.1. Anticancer Activity The compound has shown potent cytotoxic effects against a variety of
human cancer cell lines. It is particularly effective against murine lymphocytic leukemia and
several human cancers, although some cell lines are resistant to its effects.[3][4][5]
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Cell Line Cancer Type Measurement Value (pg/mL) Reference
Murine

P388 Lymphocytic ECso 0.12 [31[4]
Leukemia
Human Lung

H460 Glso 5.2 [31[4]
Cancer
Human Breast

MCF-7 Glso 8.0 [31[4]
Cancer
Human CNS

SF-268 Glso 10.6 [3][4]
Cancer
Human Colon

KM20L2 Glso 12.7 [31[4]
Cancer
Human

BxPC-3 Pancreatic Glso >10 [31[4]
Cancer
Human Prostate

DU145 Glso >10 [31[4]

Cancer

ECso: Half-maximal effective concentration. Glso: 50% growth inhibition.

3.2. Antiviral and Anti-leishmanial Activity 3-Oxobetulin acetate has also been identified as an

inhibitor of viral replication and is active against certain parasites.[3][4]

Target AssaylCell
) ] Measurement Value Reference
Organism Line
. MT-2

HIV (X4 tropic, ]

lymphoblastoid ICs0 13.4 uM [31[4]
NL4.3-Ren)

cells
Leishmania )

] ) Active
donovani In vitro culture ] 50 uM [3][4]
) Concentration

amastigotes
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ICso: Half-maximal inhibitory concentration.

Mechanism of Action

While the precise mechanisms of 3-Oxobetulin acetate are still under investigation, its activity
is believed to be linked to its structural similarity to betulin, a known cholesterol biosynthesis
inhibitor.[3][4] In the context of its antiviral and immunomodulatory effects, the acetate
component may play a significant role. Microbiota-derived acetate has been shown to enhance
host antiviral responses by modulating the innate immune system.[7][8] Specifically, acetate
can engage the G-protein coupled receptor 43 (GPR43), which then interacts with the NLRP3
inflammasome. This complex promotes the aggregation and signaling of the mitochondrial
antiviral-signaling protein (MAVS), leading to an enhanced production of Type | interferons
(IFN-I), which are critical for antiviral defense.[7][8]
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Assay & Analysis

Preparation Treatment
Seed Cells in Incubate for 24h Prepare Serial Dilutions Treat Cells with . Add MTT Reagent Add Solubilizing Agent Read Absorbance
[Ss-well Plate [(Allow ) of 3-Oxobetulin Acetate Compound incubate foras-r2n Incubate 2-4h (e.g., DMSO) (570 nm) Calculate Glso

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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